Cas no 62706-52-9 (Naphtho[2,3-b]furan-3,4-dimethanol, 9-methoxy-5-methyl-, diacetate)

Naphtho[2,3-b]furan-3,4-dimethanol, 9-methoxy-5-methyl-, diacetate structure
62706-52-9 structure
Product Name:Naphtho[2,3-b]furan-3,4-dimethanol, 9-methoxy-5-methyl-, diacetate
CAS No:62706-52-9
MF:C20H24O8
MW:392.399766921997
CID:434547
PubChem ID:71383622
Update Time:2025-04-19

Naphtho[2,3-b]furan-3,4-dimethanol, 9-methoxy-5-methyl-, diacetate Chemical and Physical Properties

Names and Identifiers

    • Naphtho[2,3-b]furan-3,4-dimethanol, 9-methoxy-5-methyl-, diacetate
    • acetic acid,[4-(hydroxymethyl)-9-methoxy-5-methylbenzo[f][1]benzofuran-3-yl]methanol
    • Acetic acid--(9-methoxy-5-methylnaphtho[2,3-b]furan-3,4-diyl)dimethanol (2/1)
    • DTXSID10805927
    • 62706-52-9
    • Inchi: 1S/C16H16O4.2C2H4O2/c1-9-4-3-5-11-13(9)12(7-18)14-10(6-17)8-20-16(14)15(11)19-2;2*1-2(3)4/h3-5,8,17-18H,6-7H2,1-2H3;2*1H3,(H,3,4)
    • InChI Key: SMBBSVZQNFUZPM-UHFFFAOYSA-N
    • SMILES: O1C=C(CO)C2=C1C(=C1C=CC=C(C)C1=C2CO)OC.OC(C)=O.OC(C)=O

Computed Properties

  • Exact Mass: 392.14712
  • Monoisotopic Mass: 392.14711772g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 366
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 137Ų

Experimental Properties

  • PSA: 137.43
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